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Compound of Interest

Compound Name: Dimethyl sulfate

Cat. No.: B139945

An In-depth Technical Guide to Dimethyl Sulfate: Safety Precautions and Handling
Procedures

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development environments. Dimethyl sulfate (DMS) is an extremely hazardous substance
that must be handled with the utmost care. Always consult your institution's specific safety
protocols and the most current Safety Data Sheet (SDS) before working with this chemical.

Introduction

Dimethyl sulfate ((CH3)2SO4 or Me2S0a4) is a powerful methylating agent widely used in
organic synthesis, including the manufacturing of dyes, perfumes, and pharmaceuticals.[1][2]
Despite its utility, it presents significant health risks. It is classified as a probable human
carcinogen (IARC Group 2A), mutagen, and is highly toxic and corrosive.[1][2][3] Exposure can
occur through inhalation, skin absorption, and ingestion, with the potential for severe, delayed
effects on the respiratory system, skin, eyes, liver, and kidneys.[2][3][4] A key danger is its lack
of immediate warning properties; it has a faint, onion-like odor, and lethal concentrations can
be present in the air without causing significant initial irritation.[2][4][5] This guide provides
comprehensive safety information, handling procedures, and emergency protocols to minimize
the risks associated with its use.
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Hazard Identification and Physicochemical
Properties

Understanding the inherent hazards and physical properties of dimethyl sulfate is

fundamental to its safe handling.

Summary of Hazards

Toxicity: Extremely toxic and potentially fatal if inhaled, swallowed, or absorbed through the
skin.[4][6] Symptoms of exposure can be delayed for several hours, which may lead to
unnoticed exposure to lethal quantities.[4]

Carcinogenicity: Classified as a probable human carcinogen and a "select carcinogen" under
the OSHA Laboratory Standard.[1][3]

Corrosivity: Causes severe burns to the skin, eyes, and respiratory tract.[1][2][6] Eye contact
can lead to permanent vision damage.[1]

Mutagenicity: Known to cause genetic damage in animal and cell cultures.[2][3]

Reactivity: Reacts violently with concentrated ammonia, sodium azide, and strong oxidizers.
[3][4] It hydrolyzes in water, especially under alkaline conditions, to form sulfuric acid and
methanol.[4][5][7]

Flammability: It is a combustible liquid with a flash point of 83°C (182°F).[2][4][7] Poisonous
gases, including sulfur oxides, are produced in a fire.[1]

Quantitative Data

The following tables summarize key quantitative data for dimethyl sulfate.

Table 1. Physical and Chemical Properties
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Property Value Source(s)

CAS Number 77-78-1 [11[2]

Molecular Formula (CH30)2S02 / C2He604S [2]

Molecular Weight 126.13 g/mol [21[7]

Appearance Colorless, oily liquid (11141071

Odor Faint, onion-like [11[4117]

- _ 188°C (370°F) with

Boiling Point . [2][4]
decomposition

Melting Point -32°C (-26°F) [2]

Flash Point 83°C (182°F) 21141171
0.1 to 0.5 mmHg at 20°C

Vapor Pressure [4][8]
(68°F)

Vapor Density 4.35 (Air = 1.0) [4]

Specific Gravity 1.33 g/mL at 20°C (68°F) [2][4]

| Solubility | Reacts with water (2.8 g/100 mL at 18°C); soluble in ether, acetone, aromatic
hydrocarbons. |[5][7] |

Table 2: Occupational Exposure Limits

Organization Limit Value Source(s)

1 ppm (5 mg/m?)

OSHA PEL (8-hr TWA) : [11[21[9]
[skin]

NIOSH REL (10-hr TWA) 0'1_ ppm (0.5 mg/m?) [1][2][10]
[skin]

ACGIH TLV (8-hr TWA) 0.1 ppm (skin) [1]

NIOSH IDLH 7 ppm [1][10]
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TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended

Exposure Limit; TLV: Threshold Limit Value; IDLH: Immediately Dangerous to Life or Health.

The "skin" notation indicates the potential for significant contribution to the overall exposure by

the cutaneous route.[2]

Table 3: Toxicity Data

Type Route Species Value Source(s)
LDso Oral Rat 205 mglkg [2][5]
LDso Oral Mouse 140 mg/kg [2]
LCso Inhalation Rat 45 ppm (4 hours)  [2]
) 97 ppm (10
LCLo Inhalation Human ] [2][41[9]
minutes)

LDso: Median lethal dose; LCso: Median lethal concentration; LCLo: Lowest published lethal

concentration.

Risk Assessment and Exposure Control

Due to its high toxicity and carcinogenicity, a thorough risk assessment is mandatory before

any work with dimethyl sulfate. Engineering controls, administrative controls, and personal

protective equipment (PPE) must be used in combination to minimize exposure.
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Risk Assessment

Initiate Work
with DMS

Assess Hazards:
- Toxicity (acute, chronic)
- Carcinogenicity
- Corrosivity
- Reactivity

Evaluate Experimental
Procedure:
- Scale of reaction
- Duration of use
- Potential for spills/aerosols

Implement Controls

Control Hlierarchy

Engineering Controls:
- Certified Chemical Fume Hood
- Enclosed System (if possible)
- Emergency Shower/Eyewash

Administrative Controls:
- Standard Operating Procedure (SOP)
- Designated Work Area
- User Training & Authorization
- Restricted Access

Personal Protective Equipment (PPE):
- Double Gloves (e.g., Neoprene)
- Chemical Splash Goggles & Face Shield
- Impervious Lab Coat/Apron
- Respiratory Protection (if needed)

Work Execution

Conduct Work Followin%
Approved SOP

Decontaminate Equipment &
Dispose of Waste Properly

\Work Complete
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DMS Spill Occurs

Assess Spill Size
& Location

$mall & Contained
(in fume hood)

( ) )

Don Full PPE
(incl. respirator)

Large or Outside Hood

Alert Others & Activate
Fire Alarm

Cover with Inert Absorbent
(e.g., sand, vermiculite)

Call Emergency Response
(e.g., 911)

Neutralize with Soda Ash
or Dilute Ammonia

Secure Area &
Prevent Re-entry

Collect & Place in
Sealed Waste Container

Wait for HazMat

Decontaminate Spill Area

Cleanup [Comple
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Exposure Occurs

Route of Exposure?

Inhalation SKin Contact Eye Contact Ingestion

1. Move to Fresh Air 1. Remove Contaminated Clothing 1. Immediately flush eyes with water

2. Call for help 2. Immediately flush with soap & water for at least 30 min 1. Rinse mouth with water

2. DO NOT Induce Vomiting

3. Provide rescue breathing/CPR if needed for at least 15-20 min 2. Remove contact lenses if possible

Y
2R
N/

A

Y
Medical observation for 24-48 hoursT

is recommended for potential
delayed pulmonary edema.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [dimethyl sulfate safety precautions and handling
procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139945#dimethyl-sulfate-safety-precautions-and-
handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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